![molecular formula C10H17N3O2 B2802034 Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate CAS No. 2248406-36-0](/img/structure/B2802034.png)
Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate
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Overview
Description
Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate is a chemical compound with the molecular formula C11H20N4O2. It is a white solid that is used in various scientific research applications.
Mechanism of Action
The mechanism of action of Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate is not fully understood. However, it is known to inhibit the activity of various enzymes and proteins by binding to their active sites or allosteric sites. This compound is also known to modulate various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins, including protein kinases, proteases, and phosphodiesterases. This compound has also been shown to modulate various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway. In addition, this compound has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate in lab experiments include its high purity, stability, and ease of synthesis. This compound is also relatively inexpensive compared to other chemical compounds used in scientific research. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research and development of Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate. One direction is to explore its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to further investigate its mechanism of action and its effects on various signaling pathways. Additionally, there is a need to develop more efficient and scalable synthesis methods for this compound to meet the growing demand for this chemical compound in scientific research.
Synthesis Methods
The synthesis of Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate involves the reaction of tert-butyl 2-formamidoacetate with 1,2-dimethylimidazole-4,5-dicarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white solid with a yield of approximately 60%.
Scientific Research Applications
Tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate is used in various scientific research applications, including medicinal chemistry, drug discovery, and chemical biology. It is used as a building block for the synthesis of various biologically active compounds, including inhibitors of protein kinases, proteases, and phosphodiesterases. This compound is also used as a probe for studying the mechanism of action of various enzymes and proteins.
properties
IUPAC Name |
tert-butyl 5-amino-1,2-dimethylimidazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2/c1-6-12-7(8(11)13(6)5)9(14)15-10(2,3)4/h11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHKHCZRRRFICNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(N1C)N)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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